Chembl4548210

• IUPAC Name: N-(2-methoxyphenyl)-2-[11-(4-methoxyphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide
• InChI: InChI=1S/C23H20N6O4/c1-32-16-9-7-15(8-10-16)18-13-19-22-26-29(23(31)27(22)11-12-28(19)25-18)14-21(30)24-17-5-3-4-6-20(17)33-2/h3-13H,14H2,1-2H3,(H,24,30)
• InChI Key: HNDFIXMZAJLSRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C=CN4C(=NN(C4=O)CC(=O)NC5=CC=CC=C5OC)C3=C2
• Molecular Formula: C23H20N6O4
• Molecular Weight: 444.4 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to create the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reactants, products, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

ChEMBL Database Overview

ChEMBL is a large-scale bioactivity database designed to support drug discovery. It curates and stores standardized bioactivity, molecule, target, and drug data extracted from various sources, including primary medicinal chemistry literature. The database facilitates a wide range of chemical biology and drug discovery research problems by providing access to data on binding, functional, and ADMET properties for a multitude of drug-like bioactive compounds. This data is meticulously abstracted from the primary literature and further curated and standardized to ensure its quality and utility across diverse research needs (Gaulton et al., 2011).

Expansion and Features

Over the years, ChEMBL has seen significant enhancements in its content and functionality. The addition of new data sources, including neglected disease screening, crop protection data, drug metabolism, and bioactivity data from patents, has broadened its applicability. The database now offers improved data annotation using ontologies, inclusion of clinical candidate targets and indications, metabolic pathways for drugs, and structural alert calculations. These features make ChEMBL an invaluable resource for identifying chemical scaffolds active against specific targets or endpoints, unraveling potential targets of phenotypic assays, and investigating safety liabilities (Gaulton et al., 2016).

Access and Utilities

ChEMBL's web services streamline access to drug discovery data, exposing significantly more data from the underlying database and introducing new functionalities. These services, along with a utility service providing RESTful access to cheminformatics methods, support the construction of applications and data processing workflows relevant to drug discovery and chemical biology. This programmable access facilitates the integration of ChEMBL data into various research tools and environments, enhancing the research workflow in drug discovery (Davies et al., 2015).

Data Deposition and Interface Improvements

Recent updates to ChEMBL include a new data deposition system allowing for the updating of datasets and deposition of supplementary data. A redesigned web interface offers enhanced search and filtering capabilities, improving the user experience in accessing and utilizing the vast amount of data stored within ChEMBL for drug discovery research (Mendez et al., 2018).

Safety And Hazards

This involves understanding the risks associated with handling the compound. It includes toxicity, flammability, and environmental impact.

Future Directions

This involves discussing potential applications and areas of future research for the compound.